Cas no 1403564-64-6 (4-Benzyloxy-3-methyl-benzofuran-2-carboxylic acid ethyl ester)
4-Benzyloxy-3-methyl-benzofuran-2-carboxylic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 4-Benzyloxy-3-methyl-benzofuran-2-carboxylic acid ethyl ester
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- Inchi: 1S/C19H18O4/c1-3-21-19(20)18-13(2)17-15(10-7-11-16(17)23-18)22-12-14-8-5-4-6-9-14/h4-11H,3,12H2,1-2H3
- InChI Key: ZGCFWUMNDDAIDI-UHFFFAOYSA-N
- SMILES: O1C2=CC=CC(OCC3=CC=CC=C3)=C2C(C)=C1C(OCC)=O
4-Benzyloxy-3-methyl-benzofuran-2-carboxylic acid ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM502819-1g |
Ethyl4-(benzyloxy)-3-methylbenzofuran-2-carboxylate |
1403564-64-6 | 97% | 1g |
$505 | 2023-02-18 |
4-Benzyloxy-3-methyl-benzofuran-2-carboxylic acid ethyl ester Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 4-Benzyloxy-3-methyl-benzofuran-2-carboxylic acid ethyl ester
Professional Introduction to 4-Benzyloxy-3-methyl-benzofuran-2-carboxylic acid ethyl ester (CAS No. 1403564-64-6)
4-Benzyloxy-3-methyl-benzofuran-2-carboxylic acid ethyl ester, with the chemical formula C₁₆H₁₄O₄, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This compound, identified by its unique CAS number 1403564-64-6, has garnered attention due to its structural properties and potential applications in drug development. The presence of both benzyloxy and ester functional groups makes it a versatile intermediate for various synthetic pathways, particularly in the creation of more complex molecules.
The benzofuran core structure of this compound is particularly noteworthy, as benzofurans are known for their broad spectrum of biological activities. These activities include anti-inflammatory, antioxidant, and anticancer properties, which have been extensively studied in recent years. The specific substitution pattern in 4-benzyloxy-3-methyl-benzofuran-2-carboxylic acid ethyl ester enhances its reactivity and makes it a valuable building block for medicinal chemists.
In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from benzofuran derivatives. The benzyloxy group in this compound not only improves solubility but also serves as a handle for further functionalization, allowing for the creation of more intricate molecular architectures. This flexibility has made it a popular choice for researchers exploring new drug candidates.
One of the most exciting applications of 4-benzyloxy-3-methyl-benzofuran-2-carboxylic acid ethyl ester is in the synthesis of bioactive molecules targeting specific biological pathways. For instance, studies have shown that benzofuran derivatives can interact with various enzymes and receptors, leading to potential therapeutic effects. The ethyl ester group in this compound can be easily modified to introduce additional functionalities, making it a versatile precursor for drug discovery.
The synthesis of this compound typically involves multi-step organic reactions, starting from readily available aromatic precursors. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve the desired substitution pattern efficiently. These methods highlight the importance of CAS number 1403564-64-6 as a reference point for researchers working in this field.
Recent advancements in computational chemistry have also played a crucial role in understanding the reactivity and potential applications of this compound. Molecular modeling studies have helped predict how different substituents affect the biological activity of benzofuran derivatives. This information is invaluable for designing new drugs with improved efficacy and reduced side effects.
The pharmaceutical industry has shown particular interest in developing small molecule inhibitors based on benzofuran scaffolds. These inhibitors are being explored for their potential use in treating various diseases, including cancer and inflammatory disorders. The structural features of 4-benzyloxy-3-methyl-benzofuran-2-carboxylic acid ethyl ester, such as its aromaticity and functional groups, make it an excellent candidate for such applications.
In conclusion, 4-benzyloxy-3-methyl-benzofuran-2-carboxylic acid ethyl ester (CAS No. 1403564-64-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it a valuable intermediate for synthesizing bioactive molecules. As research continues to uncover new applications for benzofuran derivatives, compounds like this one will undoubtedly play a crucial role in the discovery and development of novel therapeutic agents.
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